1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinane 4-oxide;2,2,2-trifluoroacetic acid

• IUPAC Name: 1-(azetidin-3-yl)-4-methyl-1,4λ5-azaphosphinane 4-oxide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C8H17N2OP.2C2HF3O2/c1-12(11)4-2-10(3-5-12)8-6-9-7-8;2*3-2(4,5)1(6)7/h8-9H,2-7H2,1H3;2*(H,6,7)
• InChI Key: RQYUQVYZHCOHFR-UHFFFAOYSA-N
• Canonical SMILES: CP1(=O)CCN(CC1)C2CNC2.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C12H19F6N2O5P
• Molecular Weight: 416.25 g/mol
• CAS RN: 2418730-57-9

Description

1-(Azetidin-3-yl)-4-methyl-1,4lambda5-azaphosphinane 4-oxide;2,2,2-trifluoroacetic acid is a useful research compound. Its molecular formula is C12H19F6N2O5P and its molecular weight is 416.257. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Total Synthesis of Antibiotic Analogues

Research by Brennan, Richardson, and Stoodley (1983) highlights the total synthesis of analogues of β-lactam antibiotics, showcasing the transformation of 4-hydroxymethylazetidin-2-one into various esters using trifluoroacetic acid, demonstrating a method for creating potent antibiotic structures (J. Brennan, G. Richardson, & R. J. Stoodley, 1983).

Development of Antimicrobial Compounds

Chandrashekaraiah et al. (2014) synthesized new pyrimidine-azetidinone analogues and tested their antioxidant, antimicrobial, and antitubercular activities, providing insights into the design of antibacterial and antituberculosis compounds (M. Chandrashekaraiah, et al., 2014).

Applications in Organic Synthesis

Advanced Organic Synthesis Techniques

Kano, Ebata, and Shibuya's study (1980) on the acid-catalyzed rearrangement of 1-arylazetidin-2-ones underlines the versatility of azetidinones in organic synthesis, leading to the formation of 2,3-dihydro-4(1H)-quinolones through acyl migration and N–CO fission (Shinto Kano, Tsutomu Ebata, & S. Shibuya, 1980).

Microwave-Assisted Synthesis

Mistry and Desai (2006) reported on the microwave-assisted rapid synthesis of nitrogen and sulfur-containing heterocyclic compounds, demonstrating the efficiency and efficacy of modern synthetic methods in creating pharmacologically active azetidinones and thiazolidinones (K. Mistry & K. R. Desai, 2006).

Antimicrobial and Antibacterial Activities

Synthesis of Antibacterial Agents

Patel and Patel (2017) synthesized and evaluated the antibacterial and antifungal activities of 4-thiazolidinones and 2-azetidinones derivatives, aiming to develop a novel class of antimicrobial agents effective against various bacterial and fungal strains (N. Patel & Minesh D. Patel, 2017).